3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid

• IUPAC Name: 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid
• InChI: InChI=1S/C10H17N3O4S/c1-4-13(6-5-9(14)15)18(16,17)10-7(2)11-12-8(10)3/h4-6H2,1-3H3,(H,11,12)(H,14,15)
• InChI Key: MZGSNSDWASAQAP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)S(=O)(=O)C1=C(NN=C1C)C
• Molecular Formula: C10H17N3O4S
• Molecular Weight: 275.33 g/mol

Description

3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid, also known as DPSPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. DPSPA is a selective antagonist of the GluN2B subunit of N-methyl-D-aspartate (NMDA) receptors, which are involved in various physiological and pathological processes in the brain. In

Scientific Research Applications

3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has been extensively studied as a tool for investigating the role of NMDA receptors in various physiological and pathological processes in the brain. NMDA receptors are involved in synaptic plasticity, learning, memory, and the pathophysiology of various neurological disorders such as stroke, epilepsy, and Alzheimer's disease. 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has been shown to selectively block the GluN2B subunit of NMDA receptors, which has led to its use in a wide range of studies.

Mechanism of Action

3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid selectively blocks the GluN2B subunit of NMDA receptors, which are ionotropic receptors that play a crucial role in synaptic plasticity and learning and memory processes. By blocking the GluN2B subunit, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid inhibits the activity of NMDA receptors and thereby modulates their downstream signaling pathways.
Biochemical and Physiological Effects:
3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has been shown to have a range of biochemical and physiological effects. In animal studies, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has been shown to improve cognitive function and memory in various models of neurological disorders such as Alzheimer's disease and traumatic brain injury. 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has also been shown to have neuroprotective effects in models of stroke and epilepsy. Additionally, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has been shown to modulate synaptic plasticity and long-term potentiation, which are important processes for learning and memory.

Advantages and Limitations for Lab Experiments

3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has several advantages as a tool for investigating the role of NMDA receptors in the brain. It is a selective antagonist of the GluN2B subunit, which allows for more precise manipulation of NMDA receptor activity. Additionally, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid has been shown to have good pharmacokinetic properties, which make it suitable for in vivo studies. However, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid also has limitations. It is a relatively new compound, and its long-term effects and potential side effects are not yet fully understood. Additionally, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid is not a specific blocker of GluN2B-containing NMDA receptors, and it may also affect other ionotropic and metabotropic glutamate receptors.

Future Directions

There are several future directions for research on 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid. One area of interest is the development of more selective and potent GluN2B antagonists. Additionally, there is a need for further studies to investigate the long-term effects and potential side effects of 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid. Another area of interest is the use of 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid in combination with other drugs or therapies for the treatment of neurological disorders. Finally, there is a need for further studies to investigate the role of NMDA receptors in various physiological processes, including pain, addiction, and mood disorders.

Synthesis Methods

3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid, which is then converted to the corresponding sulfonyl chloride. The sulfonyl chloride is then reacted with ethylenediamine to form the desired product, 3-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-ethylamino]propanoic acid.